Cas no 1361777-25-4 (5-(2,5-Dichlorophenyl)pyridine-3-acetonitrile)

• Product Name: 5-(2,5-Dichlorophenyl)pyridine-3-acetonitrile
• CAS No: 1361777-25-4
• MF: C₁₃H₈Cl₂N₂
• MW: 263.122020721436
• CID: 4912707
• Update Time: 2025-10-29

5-(2,5-Dichlorophenyl)pyridine-3-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 5-(2,5-Dichlorophenyl)pyridine-3-acetonitrile

• Inchi： 1S/C13H8Cl2N2/c14-11-1-2-13(15)12(6-11)10-5-9(3-4-16)7-17-8-10/h1-2,5-8H,3H2
• InChI Key： PZYOBYRNOZPYDM-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C1C=NC=C(CC#N)C=1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 299
• XLogP3: 3.4
• Topological Polar Surface Area: 36.7

Additional information on 5-(2,5-Dichlorophenyl)pyridine-3-acetonitrile

Introduction to 5-(2,5-Dichlorophenyl)pyridine-3-acetonitrile (CAS No. 1361777-25-4)

5-(2,5-Dichlorophenyl)pyridine-3-acetonitrile, identified by the Chemical Abstracts Service Number (CAS No.) 1361777-25-4, is a significant compound in the realm of pharmaceutical and agrochemical research. This heterocyclic organic molecule features a pyridine core substituted with a 2,5-dichlorophenyl group and an acetonitrile moiety at the 3-position. Its unique structural configuration makes it a valuable intermediate in the synthesis of various biologically active molecules, particularly in the development of novel therapeutic agents.

The compound's molecular structure, characterized by its aromaticity and electron-withdrawing substituents, contributes to its reactivity and potential applications in medicinal chemistry. The presence of chlorine atoms at the 2 and 5 positions of the phenyl ring enhances its interaction with biological targets, making it a promising scaffold for drug discovery. Furthermore, the acetonitrile group introduces polarity and solubility characteristics that are advantageous in formulation and bioavailability studies.

In recent years, 5-(2,5-Dichlorophenyl)pyridine-3-acetonitrile has garnered attention due to its role in synthesizing small-molecule inhibitors targeting various disease pathways. One notable area of research involves its application in developing kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The compound's ability to modulate enzyme activity by binding to specific pockets on target proteins has been explored in preclinical studies.

Advances in computational chemistry and molecular modeling have further highlighted the potential of 5-(2,5-Dichlorophenyl)pyridine-3-acetonitrile as a lead compound. Researchers have leveraged these techniques to optimize its structure for improved binding affinity and selectivity. For instance, modifications to the phenyl ring or the pyridine nitrogen can enhance its pharmacokinetic properties, making it more suitable for clinical translation.

The synthesis of 5-(2,5-Dichlorophenyl)pyridine-3-acetonitrile typically involves multi-step organic reactions, including chlorination, nitrile formation, and palladium-catalyzed cross-coupling. These synthetic pathways have been refined to ensure high yields and purity, which are essential for pharmaceutical applications. Recent innovations in green chemistry have also focused on developing more sustainable methods for producing this compound, reducing waste and energy consumption.

Another area where 5-(2,5-Dichlorophenyl)pyridine-3-acetonitrile has shown promise is in the development of agrochemicals. Its structural features make it a viable candidate for creating novel pesticides and herbicides that target specific pests while minimizing environmental impact. This aligns with global efforts to develop more sustainable agricultural practices that protect both crops and ecosystems.

The compound's versatility extends to material science applications as well. Researchers have investigated its potential use in organic electronics and sensors due to its electron-deficient nature and ability to form stable complexes with metals. These properties make it useful in designing advanced materials with tailored electronic characteristics.

From a regulatory perspective, 5-(2,5-Dichlorophenyl)pyridine-3-acetonitrile must be handled with care to ensure safety during handling and transportation. While it is not classified as a hazardous material under current regulations, proper protocols should be followed to prevent exposure and ensure workplace safety. This includes using appropriate personal protective equipment (PPE) and storage conditions that maintain its stability.

Future research directions for 5-(2,5-Dichlorophenyl)pyridine-3-acetonitrile include exploring its derivatives for new therapeutic applications. By modifying its core structure or introducing additional functional groups, scientists can uncover novel biological activities that could lead to breakthroughs in drug development. Collaborative efforts between academic institutions and pharmaceutical companies are essential to accelerate these discoveries.

In conclusion,5-(2,5-Dichlorophenyl)pyridine-3-acetonitrile (CAS No. 1361777-25-4) is a multifaceted compound with significant potential across multiple scientific disciplines. Its unique structural features make it a valuable tool in pharmaceutical research, agrochemical development, and material science. As advancements continue in synthetic chemistry and drug discovery,this compound will likely play an increasingly important role in addressing global challenges in health and sustainability.